3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide

• IUPAC Name: 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C13H19N3O2/c1-2-18-12-6-4-8-16(10-12)13(17)15-11-5-3-7-14-9-11/h3,5,7,9,12H,2,4,6,8,10H2,1H3,(H,15,17)
• InChI Key: BRIXHJFDJOSQOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCCN(C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide is a chemical compound with the molecular formula C15H21N3O2. It is commonly known as EPAC or GSK3β inhibitor VIII. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide involves the inhibition of GSK3β, which is a serine/threonine protein kinase. GSK3β plays a crucial role in various cellular processes such as glycogen metabolism, cell cycle regulation, and gene expression. Inhibition of GSK3β by EPAC results in the activation of various signaling pathways such as the Wnt/β-catenin pathway, which plays a crucial role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide are primarily related to its inhibition of GSK3β. This compound has been shown to regulate various cellular processes such as glucose metabolism, insulin signaling, and gene expression. Moreover, it has been shown to have potential neuroprotective effects by inhibiting the hyperphosphorylation of tau protein, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide in lab experiments is its specificity for GSK3β. This compound has been shown to inhibit GSK3β without affecting other kinases, which makes it an ideal tool for studying the role of GSK3β in various cellular processes. However, one of the limitations of using EPAC is its potential off-target effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the use of 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide in scientific research. One of the potential applications of EPAC is in the development of novel therapeutics for the treatment of Alzheimer's disease. Moreover, this compound has been shown to have potential applications in the treatment of diabetes and bipolar disorder. Furthermore, the use of EPAC in the study of various cellular processes such as cell proliferation, differentiation, and apoptosis may lead to a better understanding of the underlying mechanisms involved in these processes.

Synthesis Methods

The synthesis of 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide involves a multi-step process that begins with the reaction of 3-pyridinecarboxylic acid with ethylamine to form N-ethyl-3-pyridinecarboxamide. This compound is then reacted with piperidine to form N-ethyl-3-piperidinocarboxamide. Finally, the addition of ethyl bromoacetate and triethylamine results in the formation of 3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide.

Scientific Research Applications

3-ethoxy-N-pyridin-3-ylpiperidine-1-carboxamide has been extensively used in scientific research as a GSK3β inhibitor. This compound has been shown to have potential therapeutic applications in the treatment of various diseases such as Alzheimer's, bipolar disorder, and diabetes. Moreover, it has been used to study the role of GSK3β in various cellular processes such as cell proliferation, differentiation, and apoptosis.